N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-cycloheptylpropanamide
• InChI: InChI=1S/C17H25ClN2O3S/c1-13(17(21)19-15-7-5-3-4-6-8-15)20(24(2,22)23)16-11-9-14(18)10-12-16/h9-13,15H,3-8H2,1-2H3,(H,19,21)
• InChI Key: VXRCMBVUHDOIRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCCCC1)N(C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C17H25ClN2O3S
• Molecular Weight: 372.9 g/mol

Description

N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide, also known as MK-677, is a selective agonist of the growth hormone secretagogue receptor. It is a non-peptide compound that stimulates the secretion of growth hormone and insulin-like growth factor 1 (IGF-1) in humans. MK-677 has gained attention in the scientific community due to its potential application in treating growth hormone deficiency, sarcopenia, and other age-related conditions.

Mechanism of Action

N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide acts as a selective agonist of the growth hormone secretagogue receptor, which is located in the pituitary gland. It stimulates the release of growth hormone and IGF-1 by binding to the receptor and activating the signal transduction pathway. This leads to an increase in the synthesis and secretion of growth hormone and IGF-1, which can have a positive effect on body composition, bone density, and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in humans. Studies have shown that this compound can increase lean body mass and bone density, improve sleep quality, and enhance cognitive function. This compound has also been shown to increase appetite, which can lead to weight gain in some patients.

Advantages and Limitations for Lab Experiments

N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide has a number of advantages for lab experiments. It is a non-peptide compound that can be easily synthesized in the lab. It is also selective for the growth hormone secretagogue receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, this compound has some limitations for lab experiments. It can be difficult to obtain pure this compound, and its effects can be variable depending on the dose and duration of treatment.

Future Directions

There are a number of future directions for research on N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide. One area of interest is the potential application of this compound in treating age-related conditions such as sarcopenia and osteoporosis. Another area of interest is the potential use of this compound in combination with other drugs to enhance its effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Scientific Research Applications

N~2~-(4-chlorophenyl)-N~1~-cycloheptyl-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its potential application in treating growth hormone deficiency, sarcopenia, and other age-related conditions. Studies have shown that this compound can increase the secretion of growth hormone and IGF-1 in humans, which can lead to an increase in lean body mass and bone density. This compound has also been shown to improve sleep quality and cognitive function in elderly patients.